Cas no 405898-00-2 (5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid)
405898-00-2 structure
Product Name:5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid
CAS No:405898-00-2
MF:C14H14O4
MW:246.258564472198
MDL:MFCD02253718
CID:3056822
PubChem ID:725878
Update Time:2025-04-21
5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,5-Dimethylphenoxy)methyl)furan-2-carboxylic acid
- 5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid
- MFCD02253718
- CS-0280430
- MLS000063489
- HMS2392H08
- AKOS000125679
- 5-(3,5-dimethylphenoxymethyl)furan-2-carboxylic acid
- 405898-00-2
- Oprea1_282417
- AK-968/41170318
- 5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid
- SR-01000260168-1
- STK020982
- SR-01000260168
- EN300-83533
- CHEMBL1557676
- SMR000072267
- BBL037905
- HMS1591I05
- 5-[(3,5-dimethylphenoxy)methyl]-2-furoic acid
-
- MDL： MFCD02253718
- Inchi： 1S/C14H14O4/c1-9-5-10(2)7-12(6-9)17-8-11-3-4-13(18-11)14(15)16/h3-7H,8H2,1-2H3,(H,15,16)
- InChI Key： BZOHCGBUYXTIKB-UHFFFAOYSA-N
- SMILES： O(CC1=CC=C(C(=O)O)O1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 246.08920892Da
- Monoisotopic Mass: 246.08920892Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 59.7Ų
5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-83533-0.05g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 0.05g |
$81.0 | 2023-09-02 | ||
| Enamine | EN300-83533-0.1g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 0.1g |
$120.0 | 2023-09-02 | ||
| Enamine | EN300-83533-0.25g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 0.25g |
$172.0 | 2023-09-02 | ||
| Enamine | EN300-83533-0.5g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 0.5g |
$320.0 | 2023-09-02 | ||
| Enamine | EN300-83533-1.0g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 1.0g |
$427.0 | 2023-02-11 | ||
| Enamine | EN300-83533-2.5g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 2.5g |
$838.0 | 2023-09-02 | ||
| Enamine | EN300-83533-5.0g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 5.0g |
$1240.0 | 2023-02-11 | ||
| Enamine | EN300-83533-10.0g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 10.0g |
$1839.0 | 2023-02-11 | ||
| Enamine | EN300-83533-1g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 1g |
$428.0 | 2023-09-02 | ||
| Enamine | EN300-83533-5g |
5-[(3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid |
405898-00-2 | 5g |
$1240.0 | 2023-09-02 |
5-(3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Related Literature
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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